6-Cyano-2-methylpyridine-3-carboxylic acid

• IUPAC Name: 6-cyano-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H6N2O2/c1-5-7(8(11)12)3-2-6(4-9)10-5/h2-3H,1H3,(H,11,12)
• InChI Key: GMUAEZGQWYAELO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C#N)C(=O)O
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• CAS RN: 1806297-98-2

Description

Molecular Structure Analysis

The molecular structure of 6-Cyano-2-methylpyridine-3-carboxylic acid is represented by the formula C8H6N2O2. This indicates that the molecule consists of 8 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 162.15 g/mol. The InChI code for this compound is 1S/C8H6N2O2/c1-5-7 (8 (11)12)3-2-6 (4-9)10-5/h2-3H,1H3, (H,11,12).

Scientific Research Applications

Electrochemical Behavior in Aprotic Media

The electrochemical behavior of derivatives related to 6-Cyano-2-methylpyridine-3-carboxylic acid has been studied in aprotic media, focusing on the oxidation and reduction processes. These processes involve the transfer of electrons, leading to the formation of pyridinium salts and the saturation of double bonds in specific derivatives. This research provides insights into the electrochemical properties of similar compounds, which can be crucial for applications in material science and electrochemical sensors (Trazza, Andruzzi, & Carelli, 1982).

Electrocatalytic Carboxylation

A new electrochemical procedure for the electrocatalytic carboxylation of related pyridine compounds with CO2 in ionic liquid highlights a sustainable approach to synthesizing carboxylic acids. This method avoids the use of volatile and toxic solvents and showcases the potential of this compound derivatives in green chemistry applications, such as the synthesis of pharmaceutical intermediates and fine chemicals (Feng et al., 2010).

Coordination Chemistry and Biotransformation

Oxidovanadium(IV) complexes with derivatives of this compound have been synthesized and characterized. These complexes exhibit different behaviors in solid state and aqueous solutions and undergo biotransformation in the presence of blood plasma proteins. Such studies are fundamental for the development of metal-based drugs and understanding the interaction of metal complexes with biological systems (Koleša-Dobravc et al., 2014).

Stability of Pharmaceutical Intermediates

The stability of esters derived from this compound has been investigated, providing essential information for the pharmaceutical industry. These findings help in understanding the stability and shelf life of certain drug intermediates, which is crucial for drug formulation and quality control (Kažoka et al., 2007).

Antibacterial Agents

Research on the synthesis of dihydro-4-oxopyridinecarboxylic acids, including derivatives of this compound, has led to the discovery of potent antibacterial agents. This work is significant for the development of new antibiotics and understanding the structure-activity relationships that govern antibacterial efficacy (Matsumoto et al., 1984).